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Compound of Interest

Compound Name: Methyl 12-methyltridecanoate

Cat. No.: B164420

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides detailed
procedures for the proper disposal of Methyl 12-methyltridecanoate, emphasizing safety and
regulatory adherence.

Based on available safety data, Methyl 12-methyltridecanoate is not classified as a
hazardous substance.[1][2] Consequently, it is not considered hazardous waste.[1] However, it
Is crucial to consult and comply with all local, state, and federal regulations regarding chemical
waste disposal, as these may vary.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including safety glasses, nitrile gloves, and a laboratory coat. All
handling of this chemical should be conducted in a well-ventilated area.

Disposal of Unused or Waste Methyl 12-
methyltridecanoate

Even though it is not classified as hazardous, direct disposal into sewers should be avoided.[1]
The recommended disposal method for Methyl 12-methyltridecanoate is landfill.[1]

For Small Quantities (e.g., < 50 mL):
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Absorb the liquid onto an inert absorbent material such as vermiculite, perlite, or cat litter.
Place the absorbent material into a suitable, sealable container.
Label the container clearly as "Waste Methyl 12-methyltridecanoate".

Dispose of the sealed container in the regular laboratory trash, unless local regulations
specify otherwise.

For Larger Quantities (e.g., > 50 mL):

Absorb the liquid onto an inert absorbent material.
Collect the absorbed material into a designated and compatible waste container.
Seal and label the container.

Arrange for collection by a licensed waste contractor for disposal in a landfill.

Disposal of Empty Containers

Properly cleaned empty containers that once held Methyl 12-methyltridecanoate can typically

be disposed of as regular trash.

Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., ethanol or
another solvent capable of removing the residue). Each rinse should use a volume of solvent
equal to about 5% of the container's volume.[3]

Collect Rinsate: The rinsate from the first rinse should be collected and disposed of as
chemical waste, following the procedures for the chemical itself. Subsequent rinsates can
often be disposed of down the drain with copious amounts of water, but check local
regulations.

Deface Label: Completely remove or deface the original chemical label on the container.[3]

[4]

Dispose: Once clean and with the label removed, the container can be placed in the regular
trash or recycling receptacles.[5]
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General Laboratory Waste Management Principles

While Methyl 12-methyltridecanoate is not hazardous, adhering to general best practices for
chemical waste management is essential for maintaining a safe laboratory environment.

o Segregation: Keep different chemical waste streams separate. Do not mix Methyl 12-
methyltridecanoate waste with other chemical waste, particularly hazardous materials like
acids, bases, or oxidizers.[4][6]

o Labeling: All waste containers must be clearly and accurately labeled with their contents.[7]

o Storage: Store waste containers in a designated "Satellite Accumulation Area" that is at or
near the point of generation.[6][8] Ensure containers are kept closed except when adding
waste.[3][9]

» Training: All laboratory personnel should be trained on proper waste handling and disposal
procedures.[3]

Suantitative Data S

Parameter Guideline Source
Hazard Classification Not classified as hazardous [1][2]
Primary Disposal Method Landfill [1]
Sewer Disposal To be avoided [1]

. L Triple rinse with a suitable
Container Rinsing [3]
solvent

) Approx. 5% of the container
Rinse Volume , [3]
volume per rinse

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
12-methyltridecanoate and its empty containers.
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Caption: Decision workflow for disposal of Methyl 12-methyltridecanoate and its containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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